Cas no 87617-23-0 (4-Methyl-2-(trifluoromethyl)aniline)

4-Methyl-2-(trifluoromethyl)aniline is a versatile aromatic compound known for its distinctive trifluoromethyl substitution. This modification enhances its stability and reactivity, making it ideal for various chemical transformations. Its unique structure facilitates the synthesis of diverse pharmaceuticals and agrochemicals, offering a wide range of potential applications in the chemical industry.
4-Methyl-2-(trifluoromethyl)aniline structure
87617-23-0 structure
Product Name:4-Methyl-2-(trifluoromethyl)aniline
CAS No:87617-23-0
MF:C8H8F3N
MW:175.151032447815
MDL:MFCD01631581
CID:61101
PubChem ID:2737710
Update Time:2025-07-19

4-Methyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(trifluoromethyl)aniline
    • 2-AMINO-5-METHYLBENZOTRIFLUORIDE
    • 4-methyl-2-trifluoromethylaniline
    • Benzenamine, 4-methyl-2-(trifluoromethyl)-
    • 3-(TRIFLUOROMETHYL)-4-AMINO-TOLUENE
    • 4-methyl-2-trifluoromethyl-phenylamine
    • 4-methyl-2-(trifluoromethyl)phenylamine
    • PubChem2775
    • 2-trifluoromethyl-4-methylaniline
    • JPPWLYYUBCTQMY-UHFFFAOYSA-N
    • 4-methyl-2-trifluoromethyl-aniline
    • CL9148
    • 4-methyl-2-trifluoromethylphenylamine
    • SBB089011
    • AKO
    • 4-Methyl-2-(trifluoromethyl)benzenamine (ACI)
    • MDL: MFCD01631581
    • Inchi: 1S/C8H8F3N/c1-5-2-3-7(12)6(4-5)8(9,10)11/h2-4H,12H2,1H3
    • InChI Key: JPPWLYYUBCTQMY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)C=CC=1N)(F)F

Computed Properties

  • Exact Mass: 175.06100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.17720

4-Methyl-2-(trifluoromethyl)aniline Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:UN 2810
  • Hazard Category Code: 23/24/25
  • Safety Instruction: 36/37/39-45
  • Hazardous Material Identification: T
  • Risk Phrases:R23/24/25

4-Methyl-2-(trifluoromethyl)aniline Customs Data

  • HS CODE:2921430090
  • Customs Data:

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Methyl-2-(trifluoromethyl)aniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  6 h, 75 °C
Reference
Transition metal-free direct C-H trifluoromethyltion of (hetero)arenes with Togni's reagent
Chen, Xiaoyu; et al, Tetrahedron Letters, 2020, 61(9),

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Iodobenzene diacetate Solvents: Dimethyl sulfoxide ;  12 h, 45 °C
Reference
N-Trifluoromethyl Succinimide as a New Reagent for Direct C-H Trifluoromethylation of Free Anilines
Liu, Hao; et al, Chemistry - An Asian Journal, 2023, 18(8),

Production Method 3

Reaction Conditions
1.1 Reagents: 2-Methylpyridine ,  Zinc ,  Sulfur dioxide ,  Sodium pyrosulfite Solvents: Dimethylformamide
Reference
Reactions of trifluoromethyl bromide and related halides. Part 10. Perfluoroalkylation of aromatic compounds induced by sulfur dioxide radical anion precursors
Tordeux, Marc; et al, Journal of the Chemical Society, 1990, (8), 2293-9

Production Method 4

Reaction Conditions
1.1 Catalysts: Zinc ,  Sulfur dioxide Solvents: Dimethylformamide
Reference
Perfluoroalkylation of anilines in the presence of zinc and sulfur dioxide
Wakselman, Claude; et al, Journal of the Chemical Society, 1987, (22), 1701-3

Production Method 5

Reaction Conditions
1.1 Solvents: Acetonitrile ;  -10 °C; 15 min, -10 °C; 15 min, rt
2.1 Reagents: Potassium carbonate ,  Iodobenzene diacetate Solvents: Dimethyl sulfoxide ;  12 h, 45 °C
Reference
N-Trifluoromethyl Succinimide as a New Reagent for Direct C-H Trifluoromethylation of Free Anilines
Liu, Hao; et al, Chemistry - An Asian Journal, 2023, 18(8),

Production Method 6

Reaction Conditions
1.1 Reagents: Silver fluoride Solvents: Acetonitrile ;  -10 °C; 15 min, -10 °C; 5 min, -10 °C → rt
2.1 Solvents: Acetonitrile ;  -10 °C; 15 min, -10 °C; 15 min, rt
3.1 Reagents: Potassium carbonate ,  Iodobenzene diacetate Solvents: Dimethyl sulfoxide ;  12 h, 45 °C
Reference
N-Trifluoromethyl Succinimide as a New Reagent for Direct C-H Trifluoromethylation of Free Anilines
Liu, Hao; et al, Chemistry - An Asian Journal, 2023, 18(8),

4-Methyl-2-(trifluoromethyl)aniline Raw materials

4-Methyl-2-(trifluoromethyl)aniline Preparation Products

4-Methyl-2-(trifluoromethyl)aniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:87617-23-0)4-Methyl-2-(trifluoromethyl)aniline
Order Number:A10436
Stock Status:in Stock
Quantity:10.0g/25.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:15
Price ($):151.0/371.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:87617-23-0)4-Methyl-2-(trifluoromethyl)aniline
A10436
Purity:99%/99%
Quantity:10.0g/25.0g
Price ($):151.0/371.0
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